Cas no 2137570-76-2 ((butan-2-yl)({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)amine)

• Product Name: (butan-2-yl)({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)amine
• CAS No: 2137570-76-2
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5608794
• PubChem ID: 165476445
• Update Time: 2023-11-25

(butan-2-yl)({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• (butan-2-yl)({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)amine
• EN300-843853
• 2137570-76-2
• (butan-2-yl)({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)amine

• Inchi： 1S/C13H25NO/c1-4-11(2)14-9-13-7-5-12(3,6-8-13)15-10-13/h11,14H,4-10H2,1-3H3
• InChI Key： JGLGKOUPYGANGR-UHFFFAOYSA-N
• SMILES： O1CC2(CNC(C)CC)CCC1(C)CC2

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų